Ternary CuSbSe2 chalcostibite: facile synthesis, electronic-structure and thermoelectric performance enhancement†

Journal of Materials Chemistry A Pub Date: 2016-02-12 DOI: 10.1039/C6TA00039H

Abstract

A single phase CuSbSe2 polycrystalline chalcostibite compound has been facilely synthesized through mechanical alloying for the first time, and the phase evolution has been revealed in detail. The large Seebeck coefficient and poor electrical conductivity of this compound are ascribed to the existing Cu–Se ionic bonding and heavy band at the VBM. The active lone-pair s2 electrons in Sb3+ ions are likely to be responsible for the experimentally observed low thermal conductivity in the CuSbSe2 compound. By introducing narrow band-gap Cu3SbSe4 into the CuSbSe2 matrix, the carrier concentration and mobility can be tuned effectively; thus the power factor has been improved remarkably. As a consequence, the figure of merit (ZT) is increased by a factor of 1.6 at 623 K, from 0.25 (matrix) to 0.41.

Graphical abstract: Ternary CuSbSe2 chalcostibite: facile synthesis, electronic-structure and thermoelectric performance enhancement
Ternary CuSbSe2 chalcostibite: facile synthesis, electronic-structure and thermoelectric performance enhancement†
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Journal of Materials Chemistry A
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